Cas no 134101-50-1 (2-Naphthalenecarboxylicacid,1,2,3,4-tetrahydro-6,7-dihydroxy-(9CI))

• Product Name: 2-Naphthalenecarboxylicacid,1,2,3,4-tetrahydro-6,7-dihydroxy-(9CI)
• CAS No: 134101-50-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1019349
• Update Time: 2023-04-03

2-Naphthalenecarboxylicacid,1,2,3,4-tetrahydro-6,7-dihydroxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid,1,2,3,4-tetrahydro-6,7-dihydroxy-(9CI)
• 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-6,7-dihydroxy-
• 6,7-Dihydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C11H12O4/c12-9-4-6-1-2-7(11(14)15)3-8(6)5-10(9)13/h4-5,7,12-13H,1-3H2,(H,14,15)
• InChI Key： PZQJMIUHIOTTOK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(O)C(O)=C2)CCC1C(O)=O

Computed Properties

• Exact Mass: 208.074
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2